![molecular formula C20H30O3 B1205361 7alpha,17beta-Dihydroxy-17alpha-methylandrost-4-en-3-one CAS No. 972-50-9](/img/structure/B1205361.png)
7alpha,17beta-Dihydroxy-17alpha-methylandrost-4-en-3-one
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Overview
Description
7alpha,17beta-Dihydroxy-17alpha-methylandrost-4-en-3-one is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Biological Activity in Reproductive Health
7alpha,17beta-Dihydroxy-17alpha-methylandrost-4-en-3-one and its derivatives have been studied for their biological activity in reproductive health. For instance, certain 7-alpha and 7-beta alkyl derivatives of steroidal 4-en-3-ones, including 17beta-hydroxy-7alpha-methyl-5-androsten-3-one, have demonstrated significant anti-implantational and antidecidual activities (Grunwell, Benson, Johnston, & Petrow, 1976).
Microbial Transformation and Synthesis
The compound has been explored in the context of microbial transformation and synthesis. For example, the synthesis of 3beta-hydroxy-androsta-5,7-dien-17-one from 3beta-hydroxy-androst-5-en-17-one via microbial 7alpha-hydroxylation shows the potential for obtaining novel vitamin D derivatives (Lobastova, Khomutov, Vasiljeva, Lapitskaya, Pivnitsky, & Donova, 2009).
Involvement in Hormone Metabolism
7alpha-Hydroxy-dehydroepiandrosterone, a related compound, has been identified as a naturally occurring constituent in human body fluids. Its formation has been demonstrated in many animal and human tissues, suggesting a role in hormone metabolism and possibly immunomodulatory effects (Hampl, Morfin, & Stárka, 1997).
Potential Androgenic and Antiprogestational Activities
Research has shown that certain derivatives, like 7alpha-methyl-17beta-hydroxy-androst-5-en-one, possess androgenic activity and may have antifertility actions, which could be relevant in developing new therapeutic agents (Bullock, Feil, Gupta, Demers, & Bardin, 1978).
properties
CAS RN |
972-50-9 |
---|---|
Molecular Formula |
C20H30O3 |
Molecular Weight |
318.4 g/mol |
IUPAC Name |
(7R,8R,9S,10R,13S,14S,17S)-7,17-dihydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C20H30O3/c1-18-7-4-13(21)10-12(18)11-16(22)17-14(18)5-8-19(2)15(17)6-9-20(19,3)23/h10,14-17,22-23H,4-9,11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-/m0/s1 |
InChI Key |
HBNWWAPEFHXKKT-QMNUTNMBSA-N |
Isomeric SMILES |
C[C@]12CCC(=O)C=C1C[C@H]([C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C)O)C)O |
SMILES |
CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC4(C)O)C)O |
Canonical SMILES |
CC12CCC(=O)C=C1CC(C3C2CCC4(C3CCC4(C)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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